molecular formula C15H12O5 B290713 1,3-Benzodioxol-5-yl 4-methoxybenzoate

1,3-Benzodioxol-5-yl 4-methoxybenzoate

Cat. No.: B290713
M. Wt: 272.25 g/mol
InChI Key: KBGQFNDLAZOOKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,3-Benzodioxol-5-yl 4-methoxybenzoate is an ester derivative comprising two distinct aromatic moieties: a 1,3-benzodioxole group and a 4-methoxybenzoate group. The benzodioxole unit consists of a benzene ring fused with a dioxole (two oxygen atoms in a five-membered ring), while the 4-methoxybenzoate group introduces a methoxy substituent at the para position of the benzoate ester. This compound is structurally analogous to bioactive molecules, such as kinase inhibitors (e.g., compound 9j in ), where the benzodioxole and methoxy groups are critical for activity .

Properties

Molecular Formula

C15H12O5

Molecular Weight

272.25 g/mol

IUPAC Name

1,3-benzodioxol-5-yl 4-methoxybenzoate

InChI

InChI=1S/C15H12O5/c1-17-11-4-2-10(3-5-11)15(16)20-12-6-7-13-14(8-12)19-9-18-13/h2-8H,9H2,1H3

InChI Key

KBGQFNDLAZOOKL-UHFFFAOYSA-N

SMILES

COC1=CC=C(C=C1)C(=O)OC2=CC3=C(C=C2)OCO3

Canonical SMILES

COC1=CC=C(C=C1)C(=O)OC2=CC3=C(C=C2)OCO3

Origin of Product

United States

Comparison with Similar Compounds

Structural Features

The compound’s structural uniqueness lies in the combination of the electron-rich benzodioxole ring and the methoxy-substituted benzoate. Key comparisons include:

  • Compound 9j (): Features a 1,3-benzodioxol-5-yl group attached to a thiosemicarbazide moiety. Unlike the target compound, 9j lacks the ester linkage but demonstrates potent kinase inhibition (IC₅₀ = 1.4 µM for SsCK1), highlighting the benzodioxole group’s role in bioactivity .
  • 4-Methoxybenzoate lanthanide complexes (): The carboxylate form of 4-methoxybenzoate coordinates with trivalent lanthanides (e.g., La, Ce) via bidentate bonding, differing from the ester form in the target compound, which may limit metal coordination .
  • 1-(1,3-Benzodioxol-5-yl) thiourea (): Replaces the benzoate ester with a thiourea group, altering electronic properties (e.g., HOMO-LUMO gap = 4.14 eV via DFT) and vibrational spectra .

Table 1: Structural and Functional Comparison

Compound Benzodioxole Substituent Benzoate/Other Group Functional Group Key Feature(s)
1,3-Benzodioxol-5-yl 4-methoxybenzoate None (parent) 4-OCH₃ Ester Combines electron-rich aromatic systems
Compound 9j () 1,3-Benzodioxol-5-yl Thiosemicarbazide Thiosemicarbazide SsCK1 inhibition (IC₅₀ = 1.4 µM)
4-Methoxybenzoate (Na salt) None 4-OCH₃ Carboxylate Bidentate lanthanide coordination
1-(1,3-Benzodioxol-5-yl) thiourea None Thiourea Thiourea HOMO-LUMO gap = 4.14 eV
Physicochemical Properties
  • Infrared Spectroscopy : The carboxylate group in 4-methoxybenzoate () exhibits νas(COO⁻) at 1543 cm⁻¹ and νsym(COO⁻) at 1416 cm⁻¹, indicative of bidentate coordination. In contrast, the ester carbonyl (C=O) in the target compound would likely appear near 1700–1750 cm⁻¹, though experimental data is lacking .
  • Thermal Behavior : Lanthanide complexes of 4-methoxybenzoate () show crystalline stability, whereas the ester form may exhibit lower thermal stability due to the absence of ionic interactions.

Table 2: Spectroscopic Data

Compound IR νas(COO⁻)/C=O (cm⁻¹) HOMO-LUMO Gap (eV) Reference
4-Methoxybenzoate (Na salt) 1543
1-(1,3-Benzodioxol-5-yl) thiourea 4.14

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.